Cas no 34994-81-5 (Eicosane, 1-iodo-)

Eicosane, 1-iodo- structure
Eicosane, 1-iodo- structure
Product Name:Eicosane, 1-iodo-
CAS No:34994-81-5
MF:C20H41I
MW:408.444019079208
CID:295261
PubChem ID:520709
Update Time:2025-04-19

Eicosane, 1-iodo- Chemical and Physical Properties

Names and Identifiers

    • Eicosane, 1-iodo-
    • 1-iodoeicosane
    • 1-Iodoicosane
    • 34994-81-5
    • SCHEMBL1377733
    • DTXSID20334435
    • UYBWORFIJZQKEP-UHFFFAOYSA-N
    • Inchi: 1S/C20H41I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3
    • InChI Key: UYBWORFIJZQKEP-UHFFFAOYSA-N
    • SMILES: ICCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.22503
  • Monoisotopic Mass: 408.22530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 18
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0758 (rough estimate)
  • Melting Point: 41.45°C
  • Boiling Point: 391.28°C (rough estimate)
  • Refractive Index: 1.4716 (estimate)
  • PSA: 0
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